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Compound of Interest

Compound Name: 1,2-Bis(2-chloroethoxy)ethane

Cat. No.: B7723579 Get Quote

An In-depth Technical Guide to 1,2-Bis(2-chloroethoxy)ethane for Researchers and Drug

Development Professionals

Introduction
1,2-Bis(2-chloroethoxy)ethane, a chlorinated ether, is a versatile chemical compound with

significant applications in organic synthesis and as an intermediate in the pharmaceutical and

agrochemical industries.[1][2] Its bifunctional nature, characterized by two reactive chloroethyl

groups, makes it a valuable building block for the construction of more complex molecular

architectures, including macrocycles and ionic liquids.[1][3] This guide provides a

comprehensive overview of 1,2-Bis(2-chloroethoxy)ethane, encompassing its chemical

identity, physicochemical properties, synthesis, applications, and safety considerations, tailored

for researchers, scientists, and professionals in drug development.

Chemical Identity and Synonyms
1,2-Bis(2-chloroethoxy)ethane is systematically named 1-chloro-2-[2-(2-

chloroethoxy)ethoxy]ethane according to IUPAC nomenclature.[4] However, it is commonly

known by a variety of synonyms and trade names in industrial and academic settings.

Establishing a clear understanding of these alternative names is crucial for effective literature

searching and chemical sourcing.
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Identifier Value Source(s)

IUPAC Name
1-Chloro-2-[2-(2-

chloroethoxy)ethoxy]ethane
[4]

CAS Number 112-26-5 [1][2][3][5]

Molecular Formula C6H12Cl2O2 [1][3][5]

Molecular Weight 187.06 g/mol [1][3]

Synonyms

Triethylene glycol dichloride;

Triglycol dichloride; 1,8-

Dichloro-3,6-dioxaoctane;

Ethylene glycol bis(2-

chloroethyl) ether; Di(2-

chloroethyl) cellosolve; Bis(2-

chloroethoxy)ethane

[2][3][4][6]

Trade Name MALLAK TGDC [3]

EC Number 203-952-7 [4]

Beilstein/REAXYS 506177

Physicochemical Properties
The utility of 1,2-Bis(2-chloroethoxy)ethane in various synthetic applications is largely

dictated by its physical and chemical properties. It is a colorless to pale yellow liquid under

standard conditions and is combustible.[7][8]
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Property Value Source(s)

Appearance Colorless to pale yellow liquid [2][3][8]

Boiling Point 235 °C [1][3][5][7]

Melting Point -32 °C to -31 °C [2][3][4]

Density 1.197 g/mL at 25 °C [2][5][7]

Flash Point 121 °C (250 °F) [2][3][4]

Refractive Index 1.461 (at 20 °C) [2][3][7]

Solubility

Insoluble in water; Soluble in

organic solvents like carbon

tetrachloride.

[3][4][7][8]

Stability
Stable under normal

temperatures and pressures.
[3]

Synthesis and Mechanistic Considerations
The primary industrial synthesis of 1,2-Bis(2-chloroethoxy)ethane involves the nucleophilic

substitution of the hydroxyl groups of triethylene glycol with a chlorinating agent.[1] A common

and efficient method utilizes thionyl chloride (SOCl₂) in the presence of a base like pyridine to

neutralize the HCl byproduct.[1][9]

Synthetic Protocol: Chlorination of Triethylene Glycol
This protocol describes a laboratory-scale synthesis of 1,2-Bis(2-chloroethoxy)ethane with a

reported yield of up to 91%.[1][9]

Step 1: Reaction Setup

In a well-ventilated fume hood, dissolve one mole of triethylene glycol and three moles of

pyridine in 500 mL of dioxane in a suitable reaction flask equipped with a stirrer, condenser,

and dropping funnel.

Heat the mixture to 80 °C.
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Step 2: Addition of Thionyl Chloride

Slowly add 2.2 moles of thionyl chloride dropwise to the heated reaction mixture over a

period of 2-3 hours, maintaining the temperature at 80 °C.

Step 3: Reaction Completion

After the addition is complete, continue to heat the mixture at 80 °C for an additional 5-6

hours to ensure the reaction goes to completion.[1]

Step 4: Work-up and Purification

Cool the reaction mixture to room temperature.

Remove the dioxane solvent by distillation.

Add ethyl acetate to the residue and stir for 30 minutes to precipitate the pyridinium salt,

which is then removed by filtration.[9]

Wash the ethyl acetate filtrate with water.

Dry the organic layer over anhydrous sodium sulfate and then evaporate the solvent to yield

the crude product.

Further purification can be achieved by vacuum distillation.

Experimental Workflow Diagram

1. Dissolve Triethylene Glycol
and Pyridine in Dioxane 2. Heat to 80°CHeating 3. Add Thionyl Chloride

(2-3 hours)
Maintain Temp 4. React for 5-6 hours

at 80°C
Reaction 5. Cool and Distill

off Dioxane
Work-up 6. Extract with Ethyl Acetate

and Filter
7. Wash, Dry, and Evaporate

Solvent 8. Purified 1,2-Bis(2-chloroethoxy)ethanePurification

Click to download full resolution via product page

Caption: Synthetic workflow for 1,2-Bis(2-chloroethoxy)ethane.
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1,2-Bis(2-chloroethoxy)ethane serves as a crucial intermediate in various chemical

syntheses.[1][7] Its bifunctional nature allows it to act as a linker in the synthesis of more

complex molecules.

Pharmaceutical Intermediate: It is a key building block in the synthesis of active

pharmaceutical ingredients (APIs), including antibiotics, antitumor, and antiviral drugs.[2][3]

[10] Its structure can be modified to produce new drugs with specific pharmacological

activities.[10]

Agrochemical Synthesis: In the pesticide industry, it is used as a precursor for various

insecticides, fungicides, and herbicides.[2][10]

Macrocyclic and Spirocyclic Synthesis: The flexible ethylene glycol chain and reactive

terminal chlorides make it a versatile linker in the synthesis of macrocyclic and spirocyclic

compounds.[1]

Ionic Liquid Synthesis: It has been utilized in the synthesis of certain ionic liquids.[1] For

example, it is used to synthesize 1,1′-[1,2-ethanediylbis(oxy-1,2-ethanediyl)]bis[3-methyl-1H-

imidazolium-1-yl] chloride.[3][7]

Other Industrial Uses: It also finds applications in water treatment as a purifier chemical and

in floor cleaning or disinfectant formulations.[2][3] It can also be used as a solvent for

hydrocarbons and oils.[4][7]

Analytical Characterization
The identity and purity of 1,2-Bis(2-chloroethoxy)ethane can be confirmed using a variety of

analytical techniques:

Gas Chromatography (GC): Purity is often determined by GC.[3]

Spectroscopic Methods:

Infrared (IR) Spectroscopy: To identify characteristic functional groups.[4]

Mass Spectrometry (MS): For molecular weight determination and structural elucidation.[4]

[11]
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Safety and Handling
1,2-Bis(2-chloroethoxy)ethane is classified as toxic if swallowed and harmful in contact with

skin.[1][12] It can cause serious eye damage.[1][13]

Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-

impermeable gloves, and eye/face protection.[12][14]

Handling: Handle in a well-ventilated area. Avoid contact with skin and eyes, and prevent the

formation of dust and aerosols. Use non-sparking tools to prevent fire from electrostatic

discharge.[12]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents, acids, and bases.[12][14]

First Aid:

If Swallowed: Immediately call a poison center or doctor. Rinse mouth.[12]

If on Skin: Wash with plenty of soap and water. Call a poison center or doctor if you feel

unwell.[12]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[12]

Conclusion
1,2-Bis(2-chloroethoxy)ethane is a chemical intermediate of significant value to the research

and development community, particularly in the pharmaceutical and agrochemical sectors. Its

well-defined synthesis, versatile reactivity, and broad range of applications make it an important

tool for synthetic chemists. A thorough understanding of its properties and adherence to strict

safety protocols are essential for its effective and safe utilization in the laboratory and in

industrial processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b7723579?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7723579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

